Cas no 436088-37-8 (N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine)

N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine is a substituted aromatic amine featuring a methoxybenzyl group and dimethylamino functionality. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of dyes, pharmaceuticals, or specialty chemicals. The presence of both electron-donating methoxy and dimethylamino groups enhances its reactivity in electrophilic aromatic substitution or condensation reactions. Its structural features may also contribute to chelating properties or serve as a ligand precursor. The compound’s stability and solubility profile make it suitable for controlled synthetic applications under standard laboratory conditions. Further functionalization can be achieved at the aromatic ring or amine sites.
N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine structure
436088-37-8 structure
Product Name:N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine
CAS No:436088-37-8
MF:C16H20N2O
MW:256.342803955078
CID:331115
PubChem ID:828380
Update Time:2025-10-21

N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(2-Methoxybenzyl)-N4,N4-dimethylbenzene-1,4-diamine
    • 1,4-Benzenediamine,N4-[(2-methoxyphenyl)methyl]-N1,N1-dimethyl-
    • N-(2-METHOXY-BENZYL)-N ', N '-DIMETHYL-BENZENE-1,4-DIAMINE
    • 1-N-[(2-methoxyphenyl)methyl]-4-N,4-N-dimethylbenzene-1,4-diamine
    • VS-00560
    • 436088-37-8
    • DTXSID20356672
    • Oprea1_437409
    • BB 0219009
    • N-(2-Methoxy-benzyl)-N ',N '-dimethyl-benzene-1,4-diamine
    • N4-[(2-methoxyphenyl)methyl]-N1,N1-dimethylbenzene-1,4-diamine
    • N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine
    • SB81595
    • N~4~-[(2-Methoxyphenyl)methyl]-N~1~,N~1~-dimethylbenzene-1,4-diamine
    • SCHEMBL2469342
    • CS-0317820
    • FT-0676657
    • Oprea1_145982
    • N'-(2-methoxybenzyl)-N,N-dimethylbenzene-1,4-diamine
    • AKOS000284977
    • N1-[(2-Methoxyphenyl)methyl]-N4,N4-dimethyl-benzene-1,4-diamine
    • STK051701
    • BBL000316
    • DB-016258
    • MDL: MFCD03044444
    • Inchi: 1S/C16H20N2O/c1-18(2)15-10-8-14(9-11-15)17-12-13-6-4-5-7-16(13)19-3/h4-11,17H,12H2,1-3H3
    • InChI Key: DHYWKZOQZWMXSP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CNC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 256.15800
  • Monoisotopic Mass: 256.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 24.5

Experimental Properties

  • Density: 1.106
  • Boiling Point: 400.2 °C at 760 mmHg
  • Flash Point: 195.9 °C
  • Refractive Index: 1.619
  • PSA: 24.50000
  • LogP: 3.44630
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine Security Information

N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine Pricemore >>

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Additional information on N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine

N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine: A Comprehensive Overview

The compound N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine with CAS No. 436088-37-8 is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methoxybenzyl group and dimethylamine substituents. Its chemical formula, C15H21N3O, reflects its molecular composition, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of benzene-1,4-diamine derivatives in the development of high-performance polymers and catalysts. The presence of the methoxy group in the benzyl position introduces steric and electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. This makes it an ideal candidate for applications in polymer chemistry, where precise control over molecular interactions is crucial.

One of the most promising areas of research involving N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine is its role in the synthesis of covalent organic frameworks (COFs). These frameworks are highly ordered, porous materials with applications in gas storage, catalysis, and sensing technologies. The compound's ability to form robust covalent bonds contributes to the stability and functionality of these frameworks, making it a key player in this emerging field.

In addition to its role in materials science, this compound has shown potential in the field of drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules, enabling targeted drug delivery with improved efficacy and reduced side effects. Researchers have explored its use as a building block for designing biocompatible polymers that can encapsulate drugs and release them at controlled rates.

The synthesis of N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine involves a series of carefully controlled reactions that ensure high purity and consistency. The starting material is typically prepared through nucleophilic aromatic substitution or coupling reactions, followed by purification techniques such as column chromatography or recrystallization. The compound's stability under various conditions has been extensively studied, making it suitable for large-scale production.

From an environmental standpoint, this compound exhibits low toxicity and biodegradability under controlled conditions. This aligns with current trends toward sustainable chemistry practices, where the development of eco-friendly compounds is prioritized. Its compatibility with green chemistry principles makes it an attractive option for industries seeking to minimize their environmental footprint.

Looking ahead, the continued exploration of benzene-1,4-diamine derivatives like CAS No. 436088-37-8 will undoubtedly yield new insights into their potential applications. Collaborative efforts between academia and industry are expected to drive innovation in areas such as nanotechnology, biomedical engineering, and energy storage. As research progresses, this compound will likely play an increasingly important role in shaping the future of materials science.

In conclusion, N-(2-Methoxy-benzyl)-N',N'-dimethyl-benzene-1,4-diamine (CAS No. 436088-37-8) stands out as a multifaceted molecule with vast potential across diverse scientific disciplines. Its unique chemical properties and adaptability make it a cornerstone for advancing cutting-edge technologies and sustainable solutions.

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